Cas no 110718-83-7 (Ethanone, 1-(2-iodo-3-methoxyphenyl)-)

• Product name: Ethanone, 1-(2-iodo-3-methoxyphenyl)-
• CAS No: 110718-83-7
• MF: C₉H₉O₂I
• MW: 276.07056
• CID: 1199111
• PubChem ID: 13952018

Ethanone, 1-(2-iodo-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-iodo-3-methoxyphenyl)-
• 1-(2-iodo-3-methoxyphenyl)ethanone
• 1-(2-iodo-3-methoxyphenyl)ethan-1-one
• 1-(2-iodo-3-methoxy-phenyl)-ethanone
• 110718-83-7

• Inchi： InChI=1S/C9H9IO2/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-5H,1-2H3
• InChI Key： RZOHDDVYTVYOOA-UHFFFAOYSA-N
• SMILES： CC(=O)C1=C(C(=CC=C1)OC)I

Computed Properties

• Exact Mass: 275.96427
• Monoisotopic Mass: 275.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3